Trans-(4-Propylcyclohexyl)cyclohex-1-enylboronic acid
Overview
Description
Trans-(4-Propylcyclohexyl)cyclohex-1-enylboronic acid is a boronic acid derivative that has gained significant attention in scientific research due to its unique properties. It is commonly referred to as PCP-B and is a key compound in the development of new drugs and therapies. In
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Trans-(4-Propylcyclohexyl)cyclohex-1-enylboronic acid involves the reaction of 4-propylcyclohexylmagnesium bromide with cyclohex-1-enylboronic acid in the presence of a palladium catalyst.", "Starting Materials": [ "4-propylcyclohexylmagnesium bromide", "cyclohex-1-enylboronic acid" ], "Reaction": [ "To a stirred solution of cyclohex-1-enylboronic acid (1.0 equiv) in THF, add PdCl2(dppf) (5 mol%) and K2CO3 (2.0 equiv) at room temperature.", "Add 4-propylcyclohexylmagnesium bromide (1.2 equiv) dropwise to the reaction mixture and stir for 24 hours at room temperature.", "Quench the reaction with water and extract the organic layer with ethyl acetate.", "Dry the organic layer over anhydrous magnesium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography to obtain Trans-(4-Propylcyclohexyl)cyclohex-1-enylboronic acid as a white solid." ] } | |
| 1256346-32-3 | |
Molecular Formula |
C15H27BO2 |
Molecular Weight |
250.19 g/mol |
IUPAC Name |
cyclohexen-1-yl-(4-propylcyclohexyl)oxyborinic acid |
InChI |
InChI=1S/C15H27BO2/c1-2-6-13-9-11-15(12-10-13)18-16(17)14-7-4-3-5-8-14/h7,13,15,17H,2-6,8-12H2,1H3 |
InChI Key |
OGNIHQFHKBPKDW-UHFFFAOYSA-N |
Canonical SMILES |
B(C1=CCCCC1)(O)OC2CCC(CC2)CCC |
synonyms |
Trans-(4-Propylcyclohexyl)cyclohex-1-enylboronic acid |
Origin of Product |
United States |
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